Cas no 2095409-89-3 (ethyl2-(10H-phenothiazin-10-yl)ethylamine hydrochloride)

• Product Name: ethyl2-(10H-phenothiazin-10-yl)ethylamine hydrochloride
• CAS No: 2095409-89-3
• MDL: MFCD30730473
• CID: 4637633
• PubChem ID: 129697747
• Update Time: 2025-05-25

ethyl2-(10H-phenothiazin-10-yl)ethylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl[2-(10H-phenothiazin-10-yl)ethyl]amine hydrochloride
• ethyl2-(10H-phenothiazin-10-yl)ethylamine hydrochloride

• MDL： MFCD30730473

Additional information on ethyl2-(10H-phenothiazin-10-yl)ethylamine hydrochloride

Comprehensive Overview of Ethyl 2-(10H-Phenothiazin-10-yl)ethylamine Hydrochloride (CAS No. 2095409-89-3)

Ethyl 2-(10H-phenothiazin-10-yl)ethylamine hydrochloride (CAS No. 2095409-89-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its phenothiazine core structure, is widely studied for its potential applications in medicinal chemistry and drug development. The presence of the ethylamine moiety and hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic pathways.

In recent years, the demand for phenothiazine derivatives has surged due to their diverse biological activities. Researchers are particularly interested in compounds like ethyl 2-(10H-phenothiazin-10-yl)ethylamine hydrochloride for their potential role in modulating neurotransmitter systems. This aligns with current trends in neuroscience, where neuroactive compounds are explored for their therapeutic benefits in cognitive disorders. The compound's unique structure allows it to interact with specific receptors, making it a subject of ongoing studies in central nervous system (CNS) drug discovery.

The synthesis of CAS No. 2095409-89-3 involves multi-step organic reactions, often starting from 10H-phenothiazine. Advanced techniques such as N-alkylation and amine functionalization are employed to achieve high purity and yield. Analytical methods like HPLC and NMR spectroscopy are critical for quality control, ensuring the compound meets rigorous standards for research use. These processes are frequently discussed in forums and publications, reflecting the compound's relevance in modern organic synthesis.

From an industrial perspective, ethyl 2-(10H-phenothiazin-10-yl)ethylamine hydrochloride is often sourced by pharmaceutical companies engaged in drug development. Its applications extend to preclinical studies, where it serves as a building block for more complex molecules. The compound's molecular weight and chemical properties are meticulously documented in safety data sheets, emphasizing its handling and storage requirements. This level of detail is crucial for laboratories aiming to integrate it into their workflows.

Environmental and safety considerations are paramount when working with CAS No. 2095409-89-3. While not classified as hazardous under standard regulations, proper laboratory practices must be followed to minimize risks. Researchers frequently search for guidelines on safe handling of amine derivatives, underscoring the importance of transparency in chemical safety protocols. This aligns with broader industry efforts to promote sustainable chemistry and reduce environmental impact.

In conclusion, ethyl 2-(10H-phenothiazin-10-yl)ethylamine hydrochloride represents a fascinating intersection of chemistry and biology. Its potential in pharmaceutical research, coupled with its structural versatility, makes it a compound of enduring interest. As scientific inquiries into neuroactive agents and phenothiazine chemistry continue to evolve, this compound is poised to remain a key player in advancing therapeutic innovations.